Cas no 65512-02-9 (1,3-Benzenediol, 5-[1-methyl-2-(2-phenylethoxy)ethyl]-)

• Product Name: 1,3-Benzenediol, 5-[1-methyl-2-(2-phenylethoxy)ethyl]-
• CAS No: 65512-02-9
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 1688757
• Update Time: 2024-09-03

1,3-Benzenediol, 5-[1-methyl-2-(2-phenylethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-[1-methyl-2-(2-phenylethoxy)ethyl]-

• Inchi： 1S/C17H20O3/c1-13(15-9-16(18)11-17(19)10-15)12-20-8-7-14-5-3-2-4-6-14/h2-6,9-11,13,18-19H,7-8,12H2,1H3
• InChI Key： FNIJARNSTQLVMK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(C)COCCC2=CC=CC=C2)=CC(O)=C1

Computed Properties

• Exact Mass: 272.1413

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 422.0±14.0 °C(Predicted)
• PSA: 49.69
• pka: 9.39±0.10(Predicted)